Cas no 83514-32-3 ((5Z)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-3-(2-methoxy-4-nitrophenyl)-2-phenyl-3,5-dihydro-4H-imidazol-4-one)
![(5Z)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-3-(2-methoxy-4-nitrophenyl)-2-phenyl-3,5-dihydro-4H-imidazol-4-one structure](https://www.kuujia.com/scimg/cas/83514-32-3x500.png)
83514-32-3 structure
Product name:(5Z)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-3-(2-methoxy-4-nitrophenyl)-2-phenyl-3,5-dihydro-4H-imidazol-4-one
(5Z)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-3-(2-methoxy-4-nitrophenyl)-2-phenyl-3,5-dihydro-4H-imidazol-4-one Chemical and Physical Properties
Names and Identifiers
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- (5Z)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-3-(2-methoxy-4-nitrophenyl)-2-phenyl-3,5-dihydro-4H-imidazol-4-one
- 4H-Imidazol-4-one, 3,5-dihydro-5-((4,5-dimethoxy-2-nitrophenyl)methylene)-3-(2-methoxy-4-nitrophenyl)-2-phenyl-
- (5Z)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-3-(2-methoxy-4-nitrophenyl)-2-phenylimidazol-4-one
- 83514-32-3
-
- Inchi: InChI=1S/C25H20N4O8/c1-35-21-13-17(28(31)32)9-10-19(21)27-24(15-7-5-4-6-8-15)26-18(25(27)30)11-16-12-22(36-2)23(37-3)14-20(16)29(33)34/h4-14H,1-3H3/b18-11-
- InChI Key: UUTJUKNOCMWCJJ-WQRHYEAKSA-N
- SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])N2C(=NC(=CC3=CC(=C(C=C3[N+](=O)[O-])OC)OC)C2=O)C4=CC=CC=C4
Computed Properties
- Exact Mass: 504.12811361g/mol
- Monoisotopic Mass: 504.12811361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 37
- Rotatable Bond Count: 6
- Complexity: 923
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 152Ų
- XLogP3: 4.3
(5Z)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-3-(2-methoxy-4-nitrophenyl)-2-phenyl-3,5-dihydro-4H-imidazol-4-one Related Literature
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Hong Bo Wang,Nan Yao,Long Wang,Yu Lin Hu New J. Chem., 2017,41, 10528-10531
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Stefan A. Kobel,Olivier Burri,Mukul Girotra,Arne Seitz,Matthias P. Lutolf Lab Chip, 2012,12, 2843-2849
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Hsing-I. Hsiang,Chang-Ting Yang,Jui-Huan Tu RSC Adv., 2016,6, 99297-99305
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Qianqian Chi,Genping Zhu,Dongmei Jia,Wei Ye,Yikang Wang,Jun Wang,Ting Tao,Fuchun Xu,Gan Jia,Wenhao Li,Peng Gao Nanoscale, 2021,13, 4496-4504
83514-32-3 ((5Z)-5-[(4,5-dimethoxy-2-nitrophenyl)methylidene]-3-(2-methoxy-4-nitrophenyl)-2-phenyl-3,5-dihydro-4H-imidazol-4-one) Related Products
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